![molecular formula C10H9Cl2N3 B1467421 1-(3-chloro-4-methylphenyl)-4-(chloromethyl)-1H-1,2,3-triazole CAS No. 1248665-88-4](/img/structure/B1467421.png)
1-(3-chloro-4-methylphenyl)-4-(chloromethyl)-1H-1,2,3-triazole
Overview
Description
1-(3-Chloro-4-methylphenyl)-4-(chloromethyl)-1H-1,2,3-triazole (CMCT) is a triazole derivative that has recently been studied for its potential applications in the field of chemistry. CMCT has been found to possess unique properties that make it a promising compound for various scientific research applications.
Scientific Research Applications
Synthesis and Characterization
Triazole derivatives, including those similar in structure to "1-(3-chloro-4-methylphenyl)-4-(chloromethyl)-1H-1,2,3-triazole," have been extensively synthesized and characterized due to their potential applications. For instance, triazole-functionalized energetic salts have been prepared and analyzed for their thermal stability and density, indicating the material science potential of these compounds (Wang, Gao, Ye, & Shreeve, 2007). Similarly, the study of lp⋯π intermolecular interactions in 1,2,4-triazole derivatives through experimental and theoretical analysis showcases the structural diversity and complexity of these molecules (Shukla, Mohan, Vishalakshi, & Chopra, 2014).
Biological Activity
The pharmacological potential of triazole derivatives has been a significant focus, with studies exploring their antimicrobial and anticancer properties. For example, research into new 1,2,4-triazole derivatives demonstrated promising antimicrobial activities, highlighting the role of these compounds in developing new therapeutic agents (Bektaş, Karaali, Sahin, Demirbaş, Karaoglu, & Demirbas, 2007). Moreover, the synthesis of 1,2,4-triazolo[4,3-b][1,2,4,5]tetrazines and triazolo[4,3-b][1,2,4]triazines for biological activity evaluation further exemplifies the medicinal chemistry applications of triazole-based compounds (El-Reedy & Soliman, 2020).
Catalysis and Material Science
Triazole derivatives also play a crucial role in catalysis and material science. The study on half-sandwich Ruthenium(II) complexes with triazole-based ligands discusses the catalytic oxidation of alcohols and transfer hydrogenation of ketones, showcasing the utility of triazole compounds in catalysis (Saleem, Rao, Kumar, Mukherjee, & Singh, 2013). Additionally, the synthesis and characterization of luminescent rhenium tricarbonyl complexes with triazole ligands highlight the potential of these molecules in developing new luminescent materials (Uppal, Booth, Ali, Lockwood, Rice, & Elliott, 2011).
properties
IUPAC Name |
4-(chloromethyl)-1-(3-chloro-4-methylphenyl)triazole | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H9Cl2N3/c1-7-2-3-9(4-10(7)12)15-6-8(5-11)13-14-15/h2-4,6H,5H2,1H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ZEAYXUIIUWCELH-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C=C(C=C1)N2C=C(N=N2)CCl)Cl | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H9Cl2N3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
242.10 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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